Cas no 88768-48-3 (Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]-)
88768-48-3 structure
Product Name:Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]-
CAS No:88768-48-3
MF:C12H10N2O2S
MW:246.285001277924
CID:1930392
PubChem ID:608749
Update Time:2025-04-21
Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]-
- 2-(4-phenylpyrimidin-2-yl)sulfanylacetic acid
- 88768-48-3
- CBDivE_001814
- DTXSID20346013
- STK356236
- [(4-phenylpyrimidin-2-yl)sulfanyl]acetic acid
- [(4-Phenyl-2-pyrimidinyl)sulfanyl]acetic acid #
- AKOS002302387
- 2-((4-Phenylpyrimidin-2-yl)thio)acetic acid
- [(4-Phenyl-2-pyrimidinyl)sulfanyl]acetic acid
- ZQOPWPIWMGJZQH-UHFFFAOYSA-N
- [(4-Phenyl-2-pyrimidinyl)thio]acetic acid
- AE-848/01438021
-
- Inchi: 1S/C12H10N2O2S/c15-11(16)8-17-12-13-7-6-10(14-12)9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16)
- InChI Key: ZQOPWPIWMGJZQH-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NC=CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 246.04629874Da
- Monoisotopic Mass: 246.04629874Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 88.4Ų
Acetic acid, [(4-phenyl-2-pyrimidinyl)thio]- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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